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Compound of Interest

Compound Name: 4-Methoxyhexanoic acid

Cat. No.: B2914323 Get Quote

A Technical Guide to the Physical Properties of 4-
Methylhexanoic Acid
Disclaimer: The following guide provides data for 4-Methylhexanoic acid. Extensive searches

did not yield specific physical property data for 4-Methoxyhexanoic acid, suggesting it is a

less common compound. It is possible that the intended compound of interest was 4-

Methylhexanoic acid.

This technical guide is intended for researchers, scientists, and professionals in drug

development, offering a detailed overview of the physical properties of 4-Methylhexanoic acid,

experimental methodologies for their determination, and a relevant biochemical pathway.

Physical Properties of 4-Methylhexanoic Acid
4-Methylhexanoic acid is a medium-chain fatty acid.[1] Its physical characteristics are

summarized in the table below.

Property Value Conditions Source(s)

Melting Point -80 °C [2][3]

Boiling Point 109-112 °C at 10 mmHg [2][4]

215.3 - 218.0 °C at 760 mmHg [3][5]
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Experimental Protocols for Physical Property
Determination
The accurate determination of the melting and boiling points of fatty acids is crucial for their

application in research and industry. Standard methodologies for these measurements are

described below.

Melting Point Determination via Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a widely used thermal analysis technique to

determine the melting point of fatty acids.[6] The method is based on measuring the difference

in heat flow between a sample and a reference as a function of temperature.

Methodology:

Sample Preparation: A small, precisely weighed amount of the fatty acid is hermetically

sealed in an aluminum pan. An empty sealed pan is used as a reference.

Instrumentation: The sample and reference pans are placed in a DSC cell, which is then

heated at a controlled, linear rate.

Measurement: The instrument records the temperature and the heat flow to the sample and

the reference. As the sample undergoes a phase transition, such as melting, it will absorb

heat, resulting in a difference in heat flow compared to the reference.

Data Analysis: The melting point is typically determined as the peak temperature of the

endothermic melting event on the resulting DSC curve. The onset temperature of the melt

can also be reported.

Boiling Point Determination via Thermogravimetric
Analysis (TGA)
For compounds with high boiling points, such as many fatty acids, thermogravimetric analysis

(TGA) can be utilized to estimate the normal boiling point.[7][8] This method relates the mass

loss of a substance to temperature.
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Methodology:

Sample Preparation: A small amount of the fatty acid is placed in a sample pan suitable for

the TGA instrument.

Instrumentation: The sample is placed in the TGA furnace, and the temperature is increased

at a constant rate under a controlled atmosphere.

Measurement: The instrument continuously records the mass of the sample as a function of

temperature. The temperature at which significant mass loss occurs due to vaporization is

recorded.

Data Analysis: The boiling point can be correlated from the temperature at which a specific

rate of mass loss is observed. It's important to note that this method provides an estimation,

and for precise determination, techniques that measure vapor pressure as a function of

temperature are also employed.

Biochemical Context: Fatty Acid β-Oxidation
Pathway
Fatty acids are a significant source of metabolic energy.[9] The primary catabolic pathway for

fatty acids is β-oxidation, which occurs in the mitochondria and peroxisomes.[9] This process

breaks down fatty acid molecules to produce acetyl-CoA, FADH₂, and NADH, which

subsequently enter the citric acid cycle and oxidative phosphorylation to generate ATP.[10][11]
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Caption: A simplified workflow of the fatty acid β-oxidation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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